Azidomethyl-biphenyl

• Molecular Formula: C13H11N3
• Molecular Weight: 209.25 g/mol
• IUPAC Name: 1-(azidomethyl)-2-phenylbenzene
• InChI: InChI=1S/C13H11N3/c14-16-15-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: NFGHHSYAGGGNTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2CN=[N+]=[N-]

Description

Azidomethyl-biphenyl is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-(bromomethyl)biphenyl (1.5 g, 6 mmol) in DMSO (15 mL) was added sodium azide (0.59 g, 9 mmol) and a catalytic amount of sodium iodide. The mixture was stirred at room temperature for 2 days. After concentration under reduced pressure, the residue was diluted with ethyl acetate. The organic layer was washed with brine (2×60 mL), dried on sodium sulphate and after filtration was evaporated to dryness to give the title compound as an oil (1.1 g, 87%). 1H NMR (300 MHz, CDCl3, ppm) δ: 7.56−7.38 (m, 9H), 4.37 (s, 2H).

Synthesis routes and methods II

Procedure details

A mixture of 4-(Bromomethyl)-biphenyl (200 mg, 0.6 mmol) and sodium azide (41 mg, 0.6 mmol) in 2 mL DMF was stirred at 90° C. for 1 h. The reaction mixture was concentrated in vacuo and the residue was treated with DCM and extracted with water. The organic layer was dried over MgSO4 and evaporated to give the title compound which was used in the next step without further purification. 1H-NMR (CDCl3, 400 MHz) 7.62-7.66 (m, 4H), 7.39-7.50 (m, 5H), 4.42 (s, 2H).